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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128

Technical Support Center: Accurate Pursuit Plus
Application

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the precise calibration of spray equipment for
the application of Pursuit Plus herbicide. Accurate calibration is critical for experimental
integrity, ensuring uniform application and preventing crop injury or ineffective weed control.

Frequently Asked Questions (FAQs)

Q1: What is the recommended application rate for Pursuit Plus EC?

Al: The recommended broadcast application rate for Pursuit Plus EC is 2.5 pints per acre.[1]
This rate applies to preplant, preplant incorporated (for soybeans only), preemergence, and
postemergence (for CLEARFIELD® corn only) applications.[1] Only one application is
permitted per season.[1]

Q2: What are the recommended water volume and spray pressure for applying Pursuit Plus
EC?

A2: It is recommended to apply Pursuit Plus EC in 10 to 40 gallons of water per acre using
properly calibrated ground equipment.[1] A spray pressure of 20 to 40 psi is advised to ensure
uniform application.[1]
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Q3: What is the correct order for tank-mixing Pursuit Plus EC with other products?

A3: When tank-mixing, follow this order of addition while agitating the solution:[1][2]

Fill the spray tank 1/4 to 1/2 full with clean water.
e Add any soluble packet products and mix thoroughly.

o Add wettable powder (WP), dispersible granule (DG), dry flowable (DF), or liquid flowable
(LF) formulations.

e Add aqueous solution products.

e Add Pursuit Plus EC.

o Add other emulsifiable concentrate (EC) products.

o Add a surfactant if weeds are present.

e Add liquid fertilizer.

 Fill the remainder of the tank with water while maintaining agitation.
Q4: How critical is cleaning the spray equipment?

A4: It is imperative to thoroughly clean spray equipment with water after using Pursuit Plus
EC.[1][3] Failure to do so can result in contamination and potential injury to sensitive crops in
subsequent applications.[1][3]

Troubleshooting Guide

Issue 1: My sprayer's output seems inconsistent across the boom.

» Possible Cause: Clogged or worn nozzles. Nozzle output can vary by more than 10% from
the average due to wear or blockage, leading to uneven application.[4][5]

e Solution:

o Thoroughly clean all nozzles and screens with a soft brush and soapy water.[4]
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o Check the output of each nozzle individually by spraying water into a calibrated container
for a set amount of time (e.g., 30 or 60 seconds).[5][6]

o Calculate the average output across all nozzles.

o Replace any nozzle that has an output varying by more than 10% from the average.[4][5]
It is recommended to replace all nozzles annually or more frequently with high usage.[4]

Issue 2: I've calibrated my sprayer, but the application rate (Gallons Per Acre) is incorrect.

o Possible Cause 1: Incorrect travel speed. Even minor variations in speed can significantly
impact the application rate.

e Solution 1:

Measure a test course of at least 200 feet in a field with similar conditions to the

[¢]

application area.[4]

[¢]

Record the time it takes to travel the course at the intended application speed and throttle
setting.

[e]

Calculate your actual speed in Miles Per Hour (MPH).

[e]

Re-calculate your sprayer's output using the correct speed.

e Possible Cause 2: Incorrect pressure setting. Changes in pressure will alter the nozzle flow
rate.

e Solution 2:

[¢]

Ensure your pressure gauge is functioning correctly.

[e]

Set the pressure within the recommended range of 20-40 psi for Pursuit Plus application.

[1]

[¢]

Be aware that significant changes in pressure can also affect droplet size and spray
pattern, potentially increasing drift.[7] For minor adjustments to the application rate, slight
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pressure changes are acceptable. For major adjustments, it is better to change your travel
speed or nozzle tips.[8]

Issue 3: | am observing spray drift to non-target areas.

o Possible Cause: High spray pressure, incorrect nozzle type, or unfavorable wind conditions.

[1][7]
e Solution:

o Reduce the spray pressure to the lower end of the recommended range (20-30 psi) to
produce larger droplets that are less prone to drift.[7]

o Ensure you are using a nozzle type suitable for herbicide application, such as a flat-fan
nozzle, which produces a uniform pattern.[7][9]

o Avoid spraying when wind conditions are not favorable.[1] Do not apply if wind or
temperature inversion conditions could cause drift onto sensitive crops like leafy
vegetables, sugar beets, or cotton.[1]

Quantitative Data Summary

Table 1: Pursuit Plus EC Application Parameters

Parameter Recommended Value
Application Rate 2.5 pints / acre

Water Volume 10 - 40 gallons / acre
Spray Pressure 20 - 40 psi

Table 2: Sprayer Calibration Formulas
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Calculation Formula

Gallons Per Minute (GPM) Ounces collected in 1 minute / 128

(GPM x 5940) / (MPH x Nozzle Spacing in

Gallons Per Acre (GPA) inches)
inches

Experimental Protocol: Sprayer Calibration

This protocol outlines the steps to accurately calibrate a boom sprayer for Pursuit Plus
application.

Objective: To ensure the sprayer is delivering the desired application rate of the spray solution
in Gallons Per Acre (GPA).

Materials:

e Sprayer

e Clean water

e Measuring tape

e Stopwatch

o Calibrated measuring container (ounces or milliliters)
» Flags or stakes for marking a test course

Procedure:

e Pre-Calibration Check:

o Thoroughly clean the entire sprayer system, including the tank, pumps, hoses, and
nozzles.[4][9]

o Fill the sprayer tank halfway with clean water.

o Inspect all hoses and fittings for leaks.
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o Ensure all nozzles are the same type and size, and visually check for uniform spray
patterns.[4]

o Determine Nozzle Flow Rate (GPM):

[¢]

Pressurize the sprayer to the desired operating pressure (between 20-40 psi).[1]

Using the calibrated container, collect the output from a single nozzle for one minute.[6]

[e]

o

Repeat this for several nozzles to ensure the output is consistent. If a nozzle's output
deviates by more than 10% from the average, it should be cleaned or replaced.[5]

o

Calculate the average nozzle output in Gallons Per Minute (GPM) by dividing the average
ounces collected by 128.[6]

e Determine Travel Speed (MPH):

o Mark a straight test course of at least 200 feet in a field that has similar terrain to the area

you will be spraying.[4]

o With the sprayer about half full of water, record the time it takes to travel the marked
distance at your chosen gear and engine RPM.

o Calculate your speed in MPH using the formula:
» MPH = (Distance in feet x 60) / (Time in seconds x 88)
o Calculate the Application Rate (GPA):
o Measure the distance between nozzles on the boom in inches.

o Use the following formula to calculate the sprayer's application rate in Gallons Per Acre
(GPA):[10]

» GPA = (GPM x 5940) / (MPH x Nozzle Spacing in inches)

o Adjust as Necessary:
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o Compare your calculated GPA to the desired application volume (10-40 GPA for Pursuit
Plus).[1]

o For minor adjustments, you can slightly increase or decrease the pressure.

o For major adjustments, it is recommended to change your travel speed or select different
sized nozzles.[8]

o If you make any adjustments, repeat the relevant steps of the calibration process to
confirm the new application rate.

Visualizations
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Caption: Workflow for Sprayer Calibration.
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Problem: Inaccurate Application
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Caption: Troubleshooting Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [calibration of spray equipment for accurate Pursuit Plus
application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14296128#calibration-of-spray-equipment-for-
accurate-pursuit-plus-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b14296128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

